Cas no 203854-56-2 ((2S)-2-(aminomethyl)-4-methyl-pentanoic acid)

• Product Name: (2S)-2-(aminomethyl)-4-methyl-pentanoic acid
• CAS No: 203854-56-2
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD07372884
• CID: 1035567
• PubChem ID: 55253004
• Update Time: 2025-05-26

(2S)-2-(aminomethyl)-4-methyl-pentanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Aminomethyl)-4-methylpentanoic acid
• (2S)-([amino]methyl)-4-methylpentanoic acid
• (R)-2-(aminomethyl)-4-methylpentanoic acid
• AB35730
• AK119214
• KB-210980
• (2S)-2-(aminomethyl)-4-methyl-pentanoic acid
• (S)-2-AMINOMETHYL-4-METHYL-PENTANOIC ACID
• (S)-2-(Aminomethyl)-4-methylpentanoicacid
• DS-5569
• A879660
• (2S)-2-(AMINOMETHYL)-4-METHYLPENTANOIC ACID
• DTXSID10716963
• Pentanoic acid, 2-(aminomethyl)-4-methyl-, (2S)-
• DB-032035
• CS-0196969
• 203854-56-2
• MFCD07372884
• AKOS006286304

• MDL： MFCD07372884
• Inchi： 1S/C7H15NO2/c1-5(2)3-6(4-8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： IAXQYBCPMFDMOJ-LURJTMIESA-N
• SMILES： OC([C@H](CN)CC(C)C)=O

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2S)-2-(aminomethyl)-4-methyl-pentanoic acid

Comprehensive Overview of (2S)-2-(aminomethyl)-4-methyl-pentanoic acid (CAS No. 203854-56-2)

(2S)-2-(aminomethyl)-4-methyl-pentanoic acid (CAS No. 203854-56-2) is a specialized amino acid derivative with significant applications in pharmaceutical research, peptide synthesis, and biochemical studies. This compound, characterized by its unique chiral center and branched alkyl chain, has garnered attention for its potential role in drug development and metabolic pathway modulation. Its molecular structure, featuring both an aminomethyl group and a carboxylic acid moiety, makes it a versatile building block for designing bioactive molecules.

In recent years, the demand for custom amino acids like (2S)-2-(aminomethyl)-4-methyl-pentanoic acid has surged due to advancements in peptide-based therapeutics and precision medicine. Researchers are particularly interested in its potential to enhance drug bioavailability and targeted delivery systems, aligning with trends in personalized healthcare. The compound’s stereochemical purity (indicated by the (2S) configuration) is critical for ensuring efficacy in chiral environments, a topic frequently searched in pharmacokinetics forums and AI-driven drug discovery platforms.

The synthesis of 203854-56-2 often involves asymmetric catalysis or enzymatic resolution, methods widely discussed in green chemistry circles. Its methyl-pentanoic acid backbone contributes to improved lipid solubility, a property leveraged in CNS drug design—a hot topic in neuropharmacology research. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, addressing common user queries about compound purity verification.

Beyond pharmaceuticals, (2S)-2-(aminomethyl)-4-methyl-pentanoic acid finds niche applications in bioconjugation and proteomics. Its reactive functional groups enable crosslinking with biomolecules, a technique trending in antibody-drug conjugate (ADC) development. The compound’s metabolic stability also makes it relevant to nutraceutical studies, particularly in sports nutrition formulations targeting muscle protein synthesis.

From a commercial perspective, suppliers emphasize GMP-grade production of CAS 203854-56-2 to meet regulatory standards for clinical trial materials. This aligns with growing searches for scalable synthetic routes and cost-effective biocatalysts. The compound’s patent landscape is another area of interest, with databases showing activity in peptidomimetic patents—a frequently searched term in IP analytics tools.

In summary, (2S)-2-(aminomethyl)-4-methyl-pentanoic acid represents a convergence of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from drug discovery to biomaterials engineering—reflect broader industry shifts toward structure-function optimization and sustainable synthesis, making it a compound of enduring scientific and commercial relevance.